Cas no 36596-53-9 (1,9-dimethyl 5-oxononanedioate)

1,9-dimethyl 5-oxononanedioate structure

36596-53-9 structure

Product Name:1,9-dimethyl 5-oxononanedioate

CAS No:36596-53-9

Molecular Formula:C₁₁H₁₈O₅

Molecular Weight:230.25762

CID:1477812

PubChem ID:12386440

1,9-dimethyl 5-oxononanedioate Properties

Names and Identifiers

- Nonanedioic acid, 5-oxo-, dimethyl ester
- dimethyl 5-oxononanedioate
- 1,9-dimethyl 5-oxononanedioate
- DTXSID50495760
- SCHEMBL25279991
- EN300-11725053
- 36596-53-9
- starbld0044878
- InChIKey： YSUOGWANLOPQRT-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H18O5/c1-15-10(13)7-3-5-9(12)6-4-8-11(14)16-2/h3-8H2,1-2H3
- SMILES： COC(=O)CCCC(=O)CCCC(=O)OC

Computed Properties

Exact Mass: 230.11544
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 10
Monoisotopic Mass: 230.11542367g/mol
Heavy Atom Count: 16
Complexity: 223
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 69.7Å²

Experimental Properties

PSA: 69.67

1,9-dimethyl 5-oxononanedioate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01GBB4-50mg	Nonanedioic acid, 5-oxo-, dimethyl ester	36596-53-9	95%	50mg	$255.00
Aaron	AR01GBJG-50mg	Nonanedioic acid, 5-oxo-, dimethyl ester	36596-53-9	95%	50mg	$248.00	2025-02-14
Enamine	EN300-11725053-0.05g	1,9-dimethyl 5-oxononanedioate	36596-53-9	95%	0.05g	$162.0

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